Cas no 73328-71-9 (1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one (>85%))

• Product Name: 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one (>85%)
• CAS No: 73328-71-9
• MF: C₁₄H₉Cl₂NO₂
• MW: 294.132761716843
• CID: 977968
• PubChem ID: 15678667
• Update Time: 2025-09-28

1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one (>85%) Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one
• 1-(2,6-dichloro-4-hydroxyphenyl)-3H-indol-2-one
• FT-0666579
• N-(2,6-dichloro-4-hydroxyphenyl) oxindole
• 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one (>85%)
• N-(2,6-dichloro-4-hydroxyphenyl)-oxindole
• 1-(2,6-dichloro-4-hydroxyphenyl)-2,3-dihydro-1H-indol-2-one
• NS00040921
• 1-(2,6-Dichloro-4-hydroxyphenyl)-1,3-dihydro-2H-indol-2-one
• N-(2,6-dichloro-4-hydroxyphenyl)oxindole
• DTXSID50576745
• SCHEMBL7165264
• 73328-71-9
• QZGDFRBQDMINQA-UHFFFAOYSA-N
• 1-(2,6-Dichloro-4-hydroxyphenyl)indolin-2-one
• AE-641/12197034

• Inchi： 1S/C14H9Cl2NO2/c15-10-6-9(18)7-11(16)14(10)17-12-4-2-1-3-8(12)5-13(17)19/h1-4,6-7,18H,5H2
• InChI Key： QZGDFRBQDMINQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(CC2C=CC=CC1=2)=O)Cl)O

Computed Properties

• Exact Mass: 293.0010339g/mol
• Monoisotopic Mass: 293.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one (>85%)

Introduction to 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one (CAS No. 73328-71-9)

1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one (CAS No. 73328-71-9) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a dihydroindolone derivative, has garnered attention due to its potential therapeutic applications and unique chemical structure. The compound is characterized by its dichloro and hydroxy substituents on the phenyl ring, which contribute to its distinct pharmacological properties.

The chemical structure of 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one is composed of a dihydroindole core with a substituted phenyl ring. The presence of the dichloro and hydroxy groups on the phenyl ring imparts specific reactivity and solubility characteristics that are crucial for its biological activity. These features make it a valuable candidate for various medicinal applications, including the development of new drugs and therapeutic agents.

Recent studies have highlighted the potential of 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The mechanism of action involves the inhibition of specific enzymes and signaling pathways that are implicated in inflammatory responses and cancer progression.

In addition to its therapeutic potential, 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one has been studied for its ability to modulate cellular processes. A study conducted by researchers at the University of California demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes involved in cell signaling and proliferation. This property makes it a promising lead compound for the development of targeted therapies.

The synthesis of 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one has been optimized through various methodologies to improve yield and purity. One common approach involves the condensation of 2,6-dichloro-4-hydroxybenzaldehyde with an appropriate amine followed by cyclization under suitable conditions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

The physicochemical properties of 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one are also well-characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in biological assays and drug formulation studies.

Clinical trials involving 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one-based formulations are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings suggest that this compound has a favorable safety profile and may be suitable for further clinical development.

The potential applications of 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one extend beyond traditional pharmaceuticals. It has also been explored for use in diagnostic imaging agents due to its ability to bind selectively to certain biomolecules. This property could be leveraged to develop new imaging techniques for early disease detection and monitoring treatment response.

In conclusion, 1-(2,6-Dichloro-4-hydroxphenyl)-1,3-dihydroindol-2-one (CAS No. 73328-71-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and applications, this compound is likely to play an increasingly important role in advancing medical science.